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Compound of Interest

Compound Name: IACS-9571 hydrochloride

Cat. No.: B2466333 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent chemical compounds is paramount. This guide provides essential safety and

logistical information for IACS-9571 hydrochloride, a selective dual inhibitor of TRIM24 and

BRPF1 bromodomains. The following procedural guidance is designed to be a preferred source

for laboratory safety and chemical handling, fostering a culture of safety and trust.

Physicochemical Properties
A clear understanding of the compound's properties is the first step in safe handling.

Property Value

Molecular Formula C₃₂H₄₄Cl₂N₄O₈S

Molecular Weight 747.69 g/mol

Appearance Crystalline solid, powder

Solubility Soluble in DMSO

Storage Conditions

Store at -20°C for the short term (weeks) and

-80°C for the long term (months to years)[1].

Keep in a dry and dark place[1].
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The use of appropriate personal protective equipment is mandatory to prevent exposure to

IACS-9571 hydrochloride. The following table outlines the recommended PPE.

PPE Category Specification

Hand Protection
Wear chemical-resistant, impervious gloves,

such as nitrile rubber.

Eye/Face Protection

Use safety glasses with side-shields or goggles.

A face shield may be necessary for splash

hazards.

Skin and Body Protection

A lab coat should be worn at all times. For

procedures with a higher risk of exposure,

consider a disposable gown.

Respiratory Protection

For handling the powder outside of a certified

chemical fume hood or for procedures that may

generate dust or aerosols, a NIOSH-approved

respirator is recommended.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling IACS-9571 hydrochloride minimizes risks and ensures

experimental integrity.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.

Conduct all weighing and initial dilutions of the powdered compound within a certified

chemical fume hood to prevent inhalation of airborne particles.

Use a dedicated, calibrated balance for weighing.

Clean the weighing area and spatula with an appropriate solvent (e.g., 70% ethanol) after

use.

2. Solution Preparation:
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IACS-9571 hydrochloride is soluble in DMSO.[2]

When preparing stock solutions, add the solvent to the vial containing the compound slowly

to avoid splashing.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Label the solution clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

3. Experimental Use:

All procedures involving the handling of IACS-9571 hydrochloride solutions should be

performed in a chemical fume hood.

Use appropriate, calibrated pipettes for accurate measurement.

Avoid direct contact with the skin and eyes. In case of accidental contact, immediately follow

the first aid measures outlined in the Safety Data Sheet (SDS).

Disposal Plan
Proper disposal of IACS-9571 hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

1. Waste Segregation:

All solid waste contaminated with IACS-9571 hydrochloride (e.g., weighing paper, pipette

tips, gloves) should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing the compound should be collected in a separate, labeled hazardous

liquid waste container. Do not mix with other incompatible waste streams.

2. Waste Disposal:

Follow your institution's and local regulations for the disposal of hazardous chemical waste.
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Ensure waste containers are securely sealed before being transferred to the designated

waste collection area.

Never dispose of IACS-9571 hydrochloride down the drain or in regular trash.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. For large spills, contact your

institution's environmental health and safety

department.

Visualizing the Workflow for Safe Handling
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To provide a clear, at-a-glance understanding of the operational workflow, the following diagram

illustrates the key steps and decision points for handling IACS-9571 hydrochloride safely.

Preparation

Experimentation

Disposal Emergency Response

Don PPE

Weigh Compound in Fume Hood

Prepare Stock Solution in Fume Hood

Perform Experiment in Fume Hood

Segregate Solid Waste Segregate Liquid Waste Spill

if spill occurs

Exposure

if exposure occurs

Dispose via Hazardous Waste Stream

End

Follow Spill Protocol Follow First Aid Measures

Start
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of IACS-9571 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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